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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical
component of laboratory safety and professional practice. This guide provides detailed
procedures for the proper disposal of Salbutamol-d9 (acetate), a deuterated analog of the [2-
adrenergic receptor agonist, Salbutamol. Adherence to these guidelines is essential to protect
personnel and the environment from potential harm.

Salbutamol-d9 (acetate) is classified as harmful if swallowed, causes serious eye irritation,
may cause an allergic skin reaction, and is harmful to aquatic life with long-lasting effects[1][2].
Therefore, it is imperative that this compound is not disposed of through standard waste
streams.

Key Disposal and Safety Information

The following table summarizes the critical safety and disposal information for Salbutamol-d9
(acetate).

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15088746?utm_src=pdf-interest
https://www.benchchem.com/product/b15088746?utm_src=pdf-body
https://www.benchchem.com/product/b15088746?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/25234m.pdf
https://cdn.caymanchem.com/cdn/msds/21003m.pdf
https://www.benchchem.com/product/b15088746?utm_src=pdf-body
https://www.benchchem.com/product/b15088746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Guideline Citation

Dispose of in accordance with
prevailing country, federal,
) state, and local regulations.
Disposal Method _ [2][3]
Must not be disposed of
together with household

garbage.

Do not allow the product to
enter drains, sewers, or water
] ] courses. Inform respective
Environmental Precautions o [11[4115]
authorities in case of seepage
into a water course or sewage

system.

Conduct recycling or disposal
) ] in accordance with prevailing
Contaminated Packaging [2][3]
country, federal, state, and

local regulations.

Use personal protective
Personal Protective Equipment  equipment. Avoid breathing 315]

(PPE) vapors, mist, or gas. Ensure

adequate ventilation.

Soak up with inert absorbent

material and dispose of as
Accidental Release hazardous waste. Keep in [5]

suitable, closed containers for

disposal.

Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of
Salbutamol-d9 (acetate).
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Start: Salbutamol-d9 (acetate)
Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste into a
Designated, Labeled, and
Sealed Hazardous Waste Container

3. Store Container in a
Designated Hazardous
Waste Accumulation Area

4. Complete Hazardous
Waste Manifest/Log

5. Arrange for Pickup by
Certified Hazardous Waste
Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Salbutamol-d9 (acetate).
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Experimental Protocols

While specific experimental protocols for the disposal of Salbutamol-d9 (acetate) are not
detailed in safety data sheets, the principles of safe handling and waste management are
universally applicable. The primary "protocol” for disposal involves the administrative and
logistical procedures for managing hazardous chemical waste within a research facility.

Protocol for Segregation and Storage of Salbutamol-d9 (acetate) Waste:

« ldentification: Clearly identify all waste streams containing Salbutamol-d9 (acetate). This
includes pure unused product, contaminated labware (e.g., pipette tips, vials), and solutions.

e Containerization:

o Use a chemically resistant, leak-proof container with a secure lid, specifically designated
for hazardous chemical waste.

o The container must be compatible with Salbutamol-d9 (acetate).

o Label the container clearly with "Hazardous Waste," the full chemical name "Salbutamol-
d9 (acetate)," and any other identifiers required by your institution's environmental health
and safety (EHS) department.

e Accumulation:
o Keep the hazardous waste container sealed when not in use.

o Store the container in a designated satellite accumulation area or the main hazardous
waste storage area, as per your facility's guidelines.

o Ensure secondary containment is in place to capture any potential leaks.
e Documentation and Disposal:
o Maintain an accurate log of the waste being added to the container.

o Once the container is full or has reached the designated accumulation time limit, follow
your institution's procedures to request a pickup from a certified hazardous waste disposal
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vendor.

By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of Salbutamol-d9 (acetate), thereby fostering a secure and responsible
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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